Cas no 1692699-60-7 (1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1692699-60-7
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5750314
• PubChem ID: 106452680
• Update Time: 2025-06-08

1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine
• EN300-1107827
• 1692699-60-7

• Inchi： 1S/C7H14N4O/c1-2-4-12-5-3-11-6-9-7(8)10-11/h6H,2-5H2,1H3,(H2,8,10)
• InChI Key： YREDJNOAVLHSOF-UHFFFAOYSA-N
• SMILES： O(CCC)CCN1C=NC(N)=N1

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine

Introduction to 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1692699-60-7) in Modern Chemical and Pharmaceutical Research

The compound 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine, identified by the CAS number 1692699-60-7, represents a significant advancement in the realm of heterocyclic chemistry and pharmaceutical applications. This molecule, characterized by its triazolamine core structure, has garnered considerable attention due to its versatile pharmacological properties and potential in drug development. The propoxyethyl substituent appended to the triazole ring introduces unique chemical reactivity and binding affinity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

Recent studies have highlighted the compound's promising role in addressing various biological targets, particularly in the modulation of enzyme activity and receptor interactions. The triazolamine moiety is well-documented for its ability to engage with biological systems, offering a scaffold that can be modified to enhance selectivity and efficacy. The 2-propoxyethyl group further contributes to the molecule's solubility and bioavailability, critical factors in pharmaceutical formulations. This combination of structural features positions 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine as a compelling candidate for further investigation.

In the context of contemporary pharmaceutical research, the compound has been explored for its potential in inhibiting key enzymes involved in inflammatory pathways. Preliminary in vitro studies suggest that derivatives of this molecule may exhibit anti-inflammatory effects by targeting cyclooxygenase (COX) and lipoxygenase pathways. The triazolamine ring's ability to form stable hydrogen bonds with biological targets enhances its binding affinity, a crucial factor in drug design. Moreover, the propoxyethyl side chain provides a site for further functionalization, allowing chemists to fine-tune pharmacokinetic properties such as metabolic stability and tissue distribution.

The synthesis of 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine involves multi-step organic transformations that highlight the intersection of heterocyclic chemistry and synthetic methodologies. Key steps include the formation of the triazole ring via cycloaddition reactions followed by nucleophilic substitution to introduce the propoxyethyl group. Advanced computational techniques have been employed to optimize synthetic routes, ensuring high yields and purity. These methodologies align with modern trends in green chemistry, emphasizing sustainable practices and minimal waste generation.

One of the most intriguing aspects of this compound is its potential application in oncology research. Emerging evidence suggests that triazolamine derivatives can interfere with signaling pathways critical for cancer cell proliferation. The structural flexibility of 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine allows for the development of targeted therapies that selectively inhibit aberrant pathways while minimizing off-target effects. This precision is particularly valuable in personalized medicine approaches, where individual patient profiles guide drug design.

Furthermore, the compound has shown promise in preclinical models as a modulator of neuroinflammatory processes. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by chronic inflammation and oxidative stress. The anti-inflammatory potential of 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine makes it a candidate for therapeutic intervention. Studies are ongoing to elucidate its mechanism of action and assess its efficacy in animal models. These investigations could pave the way for novel treatments targeting neuroinflammatory cascades.

The role of computational modeling in optimizing derivatives of 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine cannot be overstated. Molecular docking simulations have been instrumental in identifying lead compounds with enhanced binding affinities and reduced toxicity profiles. By leveraging artificial intelligence-driven platforms, researchers can predict how modifications to the core structure will influence biological activity. This high-throughput approach accelerates drug discovery pipelines significantly compared to traditional trial-and-error methods.

Economic considerations also play a pivotal role in the adoption of this compound within pharmaceutical industries. The scalability of synthetic routes impacts production costs significantly; thus optimizing manufacturing processes remains a priority for industrial chemists working with heterocyclic compounds like 1-(2-propoxyethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1692699-60-7). Collaborative efforts between academia and industry are fostering innovations that enhance cost-efficiency without compromising quality standards.

The environmental impact of chemical synthesis is another critical factor influencing research directions involving this compound. Sustainable methodologies are being prioritized to minimize hazardous waste generation during production processes; green chemistry principles are increasingly integrated into synthetic strategies involving complex molecules such as this one.

Future research avenues may explore novel applications beyond traditional pharmaceuticals; agrochemicals represent one such frontier where modified triazolamines could contribute toward developing environmentally friendly pesticides or herbicides due to their structural versatility against biological targets.